Cas no 425392-46-7 (5-chloro-2-phenyl-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 5-chloro-2-phenyl-thiazole-4-carboxylic acid ethyl ester
• CAS No: 425392-46-7
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• CID: 2153290
• PubChem ID: 12026714
• Update Time: 2025-04-21

5-chloro-2-phenyl-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-phenyl-thiazole-4-carboxylic acid ethyl ester
• 425392-46-7
• DB-340836
• SCHEMBL717443

• Inchi： 1S/C12H10ClNO2S/c1-2-16-12(15)9-10(13)17-11(14-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： MXQXSYXBIGLSQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)N=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 267.0120774Da
• Monoisotopic Mass: 267.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.4Ų